Cas no 149323-67-1 (methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate)

• Product Name: methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate
• CAS No: 149323-67-1
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 2663528
• PubChem ID: 19798505
• Update Time: 2025-06-28

methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-formylpyrrol-1-yl)benzoate
• methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate
• 4-(2-FORMYL-1H-PYRROL-1-YL)-BENZOIC ACID METHYL ESTER
• BENZOIC ACID, 4-(2-FORMYL-1H-PYRROL-1-YL)-, METHYL ESTER
• DTXSID50600054
• 149323-67-1
• STK514451
• AKOS000101968
• CS-0118499
• VS-01989
• SCHEMBL7009206
• BBL008788

• Inchi： 1S/C13H11NO3/c1-17-13(16)10-4-6-11(7-5-10)14-8-2-3-12(14)9-15/h2-9H,1H3
• InChI Key： FWTQPUKJGKHTBS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N1C=CC=C1C=O)=O

Computed Properties

• Exact Mass: 229.07389321Da
• Monoisotopic Mass: 229.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.3Ų

methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate

Professional Introduction to Methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate (CAS No. 149323-67-1)

Methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate, a compound with the chemical identifier CAS No. 149323-67-1, represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular framework of methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate consists of a benzoate moiety linked to a pyrrole ring, with a formyl group at the 2-position of the pyrrole. This unique structural arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups within the molecule allows for diverse reactivity, enabling its use in a wide range of chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those incorporating the pyrrole scaffold. Pyrrole derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The formyl group in methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate serves as a versatile handle for further functionalization, allowing researchers to modify the molecule and tailor its biological activity.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The benzoate moiety is well-known for its role in many bioactive molecules, while the pyrrole ring contributes to the molecule's ability to interact with biological targets. This combination makes methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate an attractive candidate for synthesizing novel compounds with enhanced pharmacological properties.

Recent studies have highlighted the importance of pyrrole derivatives in medicinal chemistry. For instance, researchers have demonstrated that certain pyrrole-based compounds exhibit significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. The formyl group in these molecules can be further converted into other functional groups, such as amides or carboxylic acids, which can enhance their binding affinity to biological targets.

The synthesis of methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate involves multi-step organic reactions that showcase the compound's synthetic versatility. The process typically begins with the formation of the pyrrole ring followed by its coupling with a benzoic acid derivative. The introduction of the formyl group at the 2-position is achieved through selective oxidation or other formylation reactions. These synthetic strategies highlight the compound's utility as a precursor for more complex molecules.

In addition to its pharmaceutical applications, methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate has found utility in materials science and chemical biology. Its ability to participate in various chemical reactions makes it a valuable tool for studying molecular interactions and developing new materials with tailored properties. For example, researchers have used this compound to synthesize polymers and coatings that exhibit unique electronic or optical characteristics.

The formylation reaction is particularly interesting from a mechanistic standpoint. It provides insights into how functional groups can be introduced into complex molecular frameworks while maintaining structural integrity. This knowledge is crucial for designing efficient synthetic routes and optimizing reaction conditions to achieve high yields and purity.

As our understanding of biological systems continues to expand, so does the demand for innovative chemical tools to study these systems at a molecular level. Compounds like methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate serve as essential intermediates in this endeavor, enabling researchers to develop new probes and inhibitors for studying biological processes.

The benzoate moiety, in particular, has been extensively studied for its role in drug design due to its ability to form hydrogen bonds with biological targets. This property enhances the binding affinity and selectivity of drug candidates derived from this scaffold. By incorporating this moiety into more complex molecules, researchers can develop drugs that are both effective and well-tolerated by patients.

The pyrrole ring contributes additional advantages to this compound's utility as a pharmaceutical intermediate. Pyrroles are known for their ability to interact with metal ions and other small molecules, making them valuable tools for developing metal-binding agents or chelators. These applications are particularly relevant in fields such as oncology and neurology, where metal homeostasis plays a critical role in disease pathogenesis.

In conclusion, methyl 4-(2-formyl-1H-pyrrol-1-yl)benzoate (CAS No. 149323-67-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents and biochemical probes. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in advancing our understanding of biological systems and developing innovative treatments for various diseases.